![molecular formula C9H6ClNO B1493710 1-Chloroisoquinolin-6-OL CAS No. 850197-67-0](/img/structure/B1493710.png)
1-Chloroisoquinolin-6-OL
Overview
Description
1-Chloroisoquinolin-6-OL is a chemical compound with the molecular formula C9H6ClNO . It has a molecular weight of 179.61 . It is a solid substance stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C9H6ClNO . The InChI code for this compound is 1S/C9H6ClNO/c10-9-8-2-1-7(12)5-6(8)3-4-11-9/h1-5,12H .
Physical And Chemical Properties Analysis
This compound is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C . It has a molecular weight of 179.61 .
Scientific Research Applications
Chemical Structure and Spectroscopic Analysis A comprehensive study on 1-Chloroisoquinolin-6-ol (1CIQ) utilized advanced spectroscopic techniques for a detailed analysis. Fourier Transform Infrared (FT-IR) and Raman (FT-Raman) spectroscopy, combined with Density Functional Theory (DFT) calculations, were employed to interpret the vibrational characteristics of 1CIQ. This analysis revealed significant insights into the molecule's stability and electronic properties. The investigation highlighted the molecule's non-linear optical (NLO) properties, suggesting potential applications in materials science. Moreover, the study explored the compound's molecular electrostatic potential (MEP), aromaticity through the Harmonic Oscillator Model of Aromaticity (HOMA) index, and thermodynamic properties at various temperatures, offering a deep understanding of its physicochemical attributes (Vidhya, Austine, & Arivazhagan, 2020).
Pharmacological Insights and Molecular Modeling Research into the antimicrobial activities and molecular modeling of novel quinoline derivatives, including 4-chloro-8-methoxyquinoline-2(1H)-one, shed light on the potential therapeutic applications of such compounds. Through molecular docking studies and experimental analyses, these compounds demonstrated promising antimicrobial properties. The studies evaluated their effectiveness against a range of bacterial and fungal strains, suggesting their utility in developing new antimicrobial agents. Furthermore, the quantum chemical calculations provided insights into the electronic structures, aiding in understanding the molecular basis of their activity (Murugavel et al., 2017).
Material Science Applications The anti-corrosion properties of 8-hydroxyquinoline derivatives, related to the structural framework of this compound, were studied for their protective effects on mild steel in acidic environments. Through gravimetric and electrochemical methods, these derivatives exhibited significant corrosion inhibition efficiency. This research highlights the potential of this compound analogs in corrosion protection applications, linking their effectiveness to their adsorption behavior on metal surfaces. Such studies are crucial for developing new corrosion inhibitors for industrial applications (Douche et al., 2020).
Safety and Hazards
The safety data sheet for 1-Chloroisoquinolin-6-OL indicates that it has some hazards associated with it . The compound has been assigned the GHS07 pictogram, and the signal word “Warning” is used to indicate potential hazards . The hazard statements H302, H315, and H319 suggest that the compound may be harmful if swallowed, may cause skin irritation, and may cause serious eye irritation .
properties
IUPAC Name |
1-chloroisoquinolin-6-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-9-8-2-1-7(12)5-6(8)3-4-11-9/h1-5,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPEBBLYVDQQABZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2Cl)C=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
850197-67-0 | |
Record name | 1-chloro-2H-isoquinolin-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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